Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0194827 | (3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methanol | 103577-66-8 | C9H10F3NO2 |
| VC0194733 | Alosetron hydrochloride | 122852-69-1 | C17H18N4O. HCl |
| VC0194831 | 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine | 128430-66-0 | C9H9ClF3NO |
| VC0194824 | Lansoprazole Related Compound 2 (Des(trifluoroethyl) Lansoprazole Sulfide) | 131926-97-1 | C14H13N3OS |
| VC0194798 | 1-Bromo-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propan-2-ol | 150194-52-8 | C11H10BrF2N3O |
| VC0194825 | 4-Chloro-2-chloromethyl-3-methyl pyridine hydrochloride | 152402-97-6 | C7H8Cl3N |
| VC0194822 | Lansoprazole Pyridine N-Oxide | 163119-30-0 | C16H14F3N3O2S |
| VC0194823 | 4-Desmethoxypropoxyl-4-chloro Rabeprazole | 168167-42-8 | C14H12ClN3OS |
| VC0194751 | (2R,3S)-2-((R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholine hydrochloride | 171482-05-6 | C20H18F7NO2. HCl |
| VC0194826 | Lansoprazole EP Impurity A | 213476-12-1 | C16H14F3N3O3S |
| VC0194743 | (2R)-4-Benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one | 287930-75-0 | C21H19F6NO3 |
| VC0194760 | 4-Amino-5-bromo-2-methoxybenzoic acid | 35290-97-2 | C8H8BrNO3 |
| VC0194757 | Methyl 4-acetamido-5-bromo-2-methoxybenzoate | 4093-34-9 | C11H12BrNO4 |
| VC0194830 | Lansoprazole EP Impurity E | 583-39-1 | C7H6N2S |
| VC0194819 | Lansoprazole EP Impurity D | 615-16-7 | C7H6N2O |
| VC0194748 | Bisacodyl Impurity C | 72901-16-7 | C20H17NO3 |
| VC0194837 | Famotidine Impurity G | 76823-97-7 | C9H13N7S2 |
| VC0194810 | (S)-4-Desmethoxy-4-chloro Omeprazole | 863029-89-4 | C16H16ClN3O2S |
| VC0194804 | 1-(((2RS)-2-(2,4-Difluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole | 86386-76-7 | C12H11F2N3O4S |
| VC0194801 | Fluconazole Impurity (1-(2,4-Difluorophenyl)-1-(1H-1,2,4-Triazol-1-yl)-2,3-Epoxy Propane Methanesulfonate Salt) | 86386-77-8 | C11H9F2N3O CH4O3S |
| VC0194809 | Fluconazole Related Compound (2,4-Difluoro-alpha-(1H-1,2,4-triazolyl)acetophenone) | 86404-63-9 | C10H7F2N3O |
| VC0194808 | 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole | 871550-15-1 | C15H14FN9O |
| VC0194836 | (2-Carbamimidamido-1,3-thiazol-4-yl)methyl carbamimidothioate dihydrochloride | 88046-01-9 | C6H10N6S2. 2 HCl |
| VC0194805 | Fluconazole Impurity A | 89429-59-4 | C13H12F2N6O |
| VC0194816 | Lansoprazole Sulfone N-Oxide | 953787-54-7 | C16H14F3N3O4S |